Cas no 1806419-17-9 (Methyl 2-fluoro-3-iodopyridine-5-acetate)

• Product Name: Methyl 2-fluoro-3-iodopyridine-5-acetate
• CAS No: 1806419-17-9
• MF: C₈H₇FINO₂
• MW: 295.049557924271
• CID: 4905459
• Update Time: 2025-05-19

Methyl 2-fluoro-3-iodopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-3-iodopyridine-5-acetate

• Inchi： 1S/C8H7FINO2/c1-13-7(12)3-5-2-6(10)8(9)11-4-5/h2,4H,3H2,1H3
• InChI Key： GYGUMBRXFKXGNR-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(=C1)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-fluoro-3-iodopyridine-5-acetate

Methyl 2-Fluoro-3-Iodopyridine-5-Acetate (CAS No. 1806419-17-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-fluoro-3-iodopyridine-5-acetate (CAS No. 1806419-17-9) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, has garnered considerable attention due to its utility in the development of various bioactive molecules. The presence of both fluoro and iodine substituents on the pyridine ring imparts distinct reactivity, making it a valuable building block for medicinal chemists.

The Methyl 2-fluoro-3-iodopyridine-5-acetate molecule is particularly notable for its role in constructing complex heterocyclic scaffolds. The fluoro group, known for its ability to modulate metabolic stability and binding affinity, enhances the pharmacological potential of the resulting compounds. Meanwhile, the iodine atom serves as an excellent handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in the synthesis of biaryl structures, which are prevalent in many FDA-approved drugs.

In recent years, there has been a surge in research focusing on fluorinated pyridines due to their broad spectrum of biological activities. For instance, studies have demonstrated that fluorinated pyridines exhibit promising properties in anticancer, antiviral, and anti-inflammatory applications. The Methyl 2-fluoro-3-iodopyridine-5-acetate intermediate has been employed in several synthetic strategies to develop novel therapeutic agents. Its incorporation into drug candidates has shown enhanced bioavailability and reduced toxicity profiles, aligning with current trends in drug discovery.

The structural motif of Methyl 2-fluoro-3-iodopyridine-5-acetate also finds relevance in the development of agrochemicals and specialty chemicals. Researchers have leveraged its reactivity to synthesize fluorinated pyridines with agronomic benefits, such as improved pest resistance and environmental sustainability. This dual utility underscores the compound's importance beyond pharmaceuticals.

Advances in synthetic methodologies have further expanded the applications of Methyl 2-fluoro-3-iodopyridine-5-acetate. Modern techniques, including flow chemistry and microwave-assisted synthesis, have enabled more efficient and scalable production processes. These innovations not only enhance yield but also minimize waste, aligning with green chemistry principles. The compound's adaptability to these methods makes it an attractive choice for industrial applications.

The role of halogenated pyridines in medicinal chemistry cannot be overstated. The interplay between electronic and steric effects influenced by substituents like fluorine and iodine plays a crucial role in determining the biological activity of a molecule. In this context, Methyl 2-fluoro-3-iodopyridine-5-acetate stands out as a strategic intermediate that allows chemists to fine-tune these properties.

Recent publications highlight the compound's use in fragment-based drug design (FBDD). By employing libraries containing derivatives of Methyl 2-fluoro-3-iodopyridine-5-acetate, researchers have identified lead compounds with high binding affinity to target proteins. This approach has accelerated the discovery process by providing starting points for structure-based optimization.

The versatility of Methyl 2-fluoro-3-iodopyridine-5-acetate is also evident in its application as a ligand in transition metal-catalyzed reactions. Its ability to participate in various coupling reactions makes it indispensable for constructing complex molecular architectures. Such reactions are fundamental to the synthesis of heterocyclic compounds that exhibit diverse pharmacological effects.

In conclusion, Methyl 2-fluoro-3-iodopyridine-5-acetate (CAS No. 1806419-17-9) is a cornerstone intermediate in modern synthetic chemistry. Its unique structural features and reactivity make it indispensable for developing novel pharmaceuticals, agrochemicals, and specialty chemicals. As research continues to uncover new applications for halogenated pyridines, the importance of this compound is set to grow further.